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Compound of Interest

Compound Name: Benzene, (1-bromo-2-propenyl)-

CAS No.: 70032-14-3

Cat. No.: B3193269

Get Quote

Technical Guide for Drug Development & Organic
Synthesis[1][2]
Executive Summary & Chemical Identity
Cinnamyl bromide (3-Bromo-1-phenyl-1-propene) is a highly reactive allylic halide widely used

as a cinnamylating agent in organic synthesis.[1][2] Its high reactivity, driven by the leaving

group capability of the bromide and the resonance stabilization of the allylic carbocation,

makes it indispensable for synthesizing antifungals like Naftifine.[2]

However, this same reactivity renders it chemically unstable.[1] Improper storage leads to rapid

degradation via hydrolysis and oxidation, resulting in the formation of HBr (a corrosive gas) and

cinnamyl alcohol, rendering the reagent useless and hazardous. Furthermore, it is a potent

lachrymator and corrosive agent, requiring strict handling protocols.[1][2]
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Property Specification

CAS Number 4392-24-9

Molecular Formula C₉H₉Br

Physical State Solid (mp 26–29°C); often supercooled liquid

Primary Hazard Lachrymator, Corrosive (Skin/Eye Burns)

Storage Class Refrigerated (2–8°C), Inert Atmosphere

Chemical Stability Profile
Understanding the degradation mechanisms is critical for maintaining reagent integrity.[1]

Cinnamyl bromide is susceptible to three primary failure modes:

Hydrolysis (Moisture Sensitivity)
The most common degradation pathway.[1][2] Upon exposure to atmospheric moisture, the

carbon-bromine bond cleaves, releasing Hydrogen Bromide (HBr) and forming Cinnamyl

Alcohol.[2] The HBr generated acts as an autocatalyst, accelerating further decomposition and

potentially darkening the material.

Oxidation & Photo-Degradation
Allylic positions are sensitive to oxidative cleavage.[1][2] Exposure to light (UV) and oxygen

promotes radical formation, leading to oxidative byproducts and potential polymerization or

dimerization, indicated by a color shift from pale yellow to dark brown/green.

Thermal Instability
As a low-melting solid (26–29°C), storage above ambient temperature increases the kinetic

rate of all degradation pathways.[1][2]

Visualization: Degradation Pathways
The following diagram illustrates the primary decomposition routes.
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Figure 1: Primary degradation pathways of Cinnamyl Bromide illustrating hydrolysis and photo-

oxidation risks.

Optimal Storage Protocol (The "Gold Standard")
To ensure reagent purity (>97%) for sensitive applications like Naftifine synthesis , the following

"Gold Standard" storage protocol is mandatory.

Environmental Control
Parameter Requirement Scientific Rationale

Temperature 2°C to 8°C

Retards kinetic degradation

rates; keeps material

solid/stable.[1][2]

Atmosphere Inert Gas (N₂ or Ar)

Displaces O₂ and moisture,

preventing hydrolysis and

oxidation.[1][2]

Container Amber Glass

Blocks UV light to prevent

photo-initiated radical

degradation.[1]

Seal Parafilm/Teflon Tape
Secondary barrier against

moisture ingress.[1][2]
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The "Degradation Detective" Check
Before use, perform this visual inspection to validate purity without opening the bottle:

Color Check:

Pass: White crystals or pale yellow liquid.[1]

Fail: Dark yellow, brown, or green discoloration (indicates oxidation/HBr release).[1]

Physical State:

If stored at 2-8°C, it should be solid.[1] If liquid at this temp, significant impurity depression

of the melting point may have occurred.

Handling & Safety (Lachrymator Protocol)
WARNING: Cinnamyl bromide is a potent lachrymator (tear gas) and corrosive.[1][2] It causes

severe skin burns and eye damage (H314) .[1][2]

Engineering Controls
Fume Hood:MANDATORY. Never open a bottle outside a functioning fume hood.[1]

Ventilation: Ensure hood sash is at the lowest working position.[1][2]

Personal Protective Equipment (PPE)
Eyes: Chemical splash goggles (Face shield recommended for large volumes).[1][2]

Skin: Double gloving (Nitrile) is recommended.[1][2] Cinnamyl bromide can permeate

standard gloves; change immediately upon splash contact.[1]

Respiratory: If working outside a hood (strictly prohibited), a full-face respirator with organic

vapor/acid gas cartridges is required.[1]

Spill Management (Neutralization)
In the event of a spill, do not simply wipe up.[2][3][4] The material is corrosive and persistent.[1]
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Evacuate: Clear the immediate area if vapors are overwhelming.[1]

Absorb: Use a spill pillow or vermiculite.[1]

Neutralize: Treat the absorbed material with Sodium Carbonate (Na₂CO₃) or Sodium

Bicarbonate.[1][2] This neutralizes potential HBr and initiates safe hydrolysis of the bromide .

Disposal: Collect in a sealed hazardous waste bag labeled "Corrosive/Lachrymator."

Workflow: Storage & Handling Decision Tree
This workflow ensures safety and integrity from receipt to disposal.[1]
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Receive Cinnamyl Bromide

Visual Inspection:
Color & State

Is it White/Pale Yellow?

Store at 2-8°C
Under N₂/Ar
Amber Glass

Yes

Quarantine & Dispose
(Do not use for GMP)

No (Brown/Dark)

Usage Protocol:
1. Warm to RT (prevent condensation)

2. Open in Fume Hood
3. Weigh quickly

When needed

Purge with N₂

Reseal with Parafilm
Return to Fridge
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Figure 2: Decision tree for the receipt, inspection, and usage of Cinnamyl Bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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